3-amino-N-(4-iodophenyl)-4-(methoxymethyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide

• IUPAC Name: 3-amino-N-(4-iodophenyl)-4-(methoxymethyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C17H16IN3O2S/c1-9-7-10(8-23-2)13-14(19)15(24-17(13)20-9)16(22)21-12-5-3-11(18)4-6-12/h3-7H,8,19H2,1-2H3,(H,21,22)
• InChI Key: KQQJODPTWFZFMS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C(SC2=N1)C(=O)NC3=CC=C(C=C3)I)N)COC
• Molecular Formula: C17H16IN3O2S
• Molecular Weight: 453.3 g/mol

Description

3-amino-N-(4-iodophenyl)-4-(methoxymethyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C17H16IN3O2S and its molecular weight is 453.3 g/mol. The purity is usually 95%.
The exact mass of the compound 3-amino-N-(4-iodophenyl)-4-(methoxymethyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide is 453.00080 g/mol and the complexity rating of the compound is 448. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis of Novel Compounds

The synthesis of novel pyrido and thieno derivatives using 3-amino-thieno[2,3-b]pyridine-2-carboxamides as starting materials has been extensively studied. For example, Bakhite et al. (2005) reported the preparation of various pyridothienopyrimidine derivatives from 3-amino-4-aryl-5-ethoxycarbonyl-6-methylthieno[2,3-b]pyridine-2-carboxamides. This synthesis pathway highlights the versatility of 3-amino-thieno[2,3-b]pyridine-2-carboxamides in creating a range of heterocyclic compounds (Bakhite, Yamada, & Al‐Sehemi, 2005).

Biological Activity Studies

Bakhite et al. (2016) investigated the synthesis and biological activity of new fused thieno[2,3-b] pyridine derivatives. They synthesized various pyridothienopyrimidinone and pyridothienotriazinone derivatives from 3-amino-4-aryl-5-ethoxycarbonyl-6-methylthieno[2,3-b]pyrindine-2-carboxamides and evaluated their antibacterial and antifungal properties. This study underscores the potential of these compounds in developing new antimicrobial agents (Bakhite, Abeed, & Ahmed, 2016).

Antimicrobial Activity Research

Further exploring the antimicrobial properties, Abdel-rahman, Bakhite, and Al-Taifi (2002) synthesized and tested various pyridothienopyrimidines and pyridothienotriazines for their antimicrobial activities. Their research highlights the potential of 3-amino-thieno[2,3-b]pyridine-2-carboxamides derivatives as candidates for developing new antimicrobial drugs (Abdel-rahman, Bakhite, & Al-Taifi, 2002).